Cas no 831226-39-2 (Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI))

• Product Name: Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI)
• CAS No: 831226-39-2
• MF: C₅₆H₅₈FeN₂P₂
• MW: 876.865657329559
• MDL: MFCD08459347
• CID: 716103
• PubChem ID: 16218481
• Update Time: 2025-04-19

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI)
• (R,R)-(+)-2,2'-Bis[(S)-(N,N-dimethylamino)(phenyl)methyl]-1,1'-bis(di(2-methylphenyl)phosphino)ferrocene
• (R,R)-(+)-2,2-Bis[(S)-(N,N-dimethylamino)(phenyl)methyl]-1,1-bis(di(2-methylphenyl)phosphino)ferrocene
• (RP,R'P)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2,
• Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1...
• MANDYPHOS SL-M012-2
• 831226-39-2
• (RP,R'P)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-alpha-(dimethylamino)benzyl]ferrocene
• (alphaS,alphaS)-1,1'-Bis[alpha-(dimethylamino)benzyl]-(R,R)-2,2'-bis[bis(2-methylphenyl)phosphino]ferrocene
• CID 16218481
• (RP,R'P)-1,1'-Bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-alpha-(dimethylamino)benzyl]ferrocene, >=97%

• MDL： MFCD08459347
• Inchi： 1S/2C28H29NP.Fe/c2*1-21-13-8-10-18-25(21)30(26-19-11-9-14-22(26)2)27-20-12-17-24(27)28(29(3)4)23-15-6-5-7-16-23;/h2*5-20,28H,1-4H3;/t2*28-;/m00./s1
• InChI Key： VWOOMMBDIPFYRX-VRRQLQECSA-N
• SMILES： [Fe].P(C1C=CC=CC=1C)(C1C=CC=CC=1C)[C]1[CH][CH][CH][C]1[C@H](C1C=CC=CC=1)N(C)C.P(C1C=CC=CC=1C)(C1C=CC=CC=1C)[C]1[CH][CH][CH][C]1[C@H](C1C=CC=CC=1)N(C)C |^1:16,17,18,19,20,46,47,48,49,50|

Computed Properties

• Exact Mass: 876.34200
• Monoisotopic Mass: 876.342459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 491
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Orange powder
• Stability/Shelf Life: store cold
• PSA: 33.66000
• LogP: 10.96870
• Specific Rotation: +196°
• Solubility: Not available

Ferrocene,1,1'-bis[bis(2-methylphenyl)phosphino]-2,2'-bis[(S)-(dimethylamino)phenylmethyl]-,(1S,1'S)- (9CI) Security Information

• WGK Germany：3